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molecular formula C7H7BrFNO B8784126 (2-Amino-5-bromo-3-fluorophenyl)methanol CAS No. 906811-50-5

(2-Amino-5-bromo-3-fluorophenyl)methanol

Cat. No. B8784126
CAS RN: 906811-50-5
M. Wt: 220.04 g/mol
InChI Key: SLXGFXWEELBRRA-UHFFFAOYSA-N
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Patent
US09434700B2

Procedure details

To a solution of 2-amino-5-bromo-3-fluorobenzoic acid (14.5 g, 62.2 mmol) in THF (150 mL) at 0° C. was added borohydride in THF (1 M, 310 mL), and the reaction mixture was stirred at room temperature overnight. The reaction was quenched with methanol (150 mL), concentrated in vacuum, diluted with aqueous sodium bicarbonate (400 mL) and extracted with ethyl acetate (200 mL*3). The organic layers were separated, combined, washed with water (200 mL) and brine (200 mL), dried over sodium sulfate, filtered and concentrated to afford the title compound (13.0 g, crude), which was directly used in the next step without the further purification. MS (ES+) C7H7BrFNO requires: 219, 221, found: 220, 222 [M+H]+.
Name
2-amino-5-bromo-3-fluorobenzoic acid
Quantity
14.5 g
Type
reactant
Reaction Step One
Name
borohydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
THF
Quantity
150 mL
Type
solvent
Reaction Step One
Name
THF
Quantity
310 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[C:10]([F:11])=[CH:9][C:8]([Br:12])=[CH:7][C:3]=1[C:4](O)=[O:5].[BH4-]>C1COCC1>[NH2:1][C:2]1[C:10]([F:11])=[CH:9][C:8]([Br:12])=[CH:7][C:3]=1[CH2:4][OH:5]

Inputs

Step One
Name
2-amino-5-bromo-3-fluorobenzoic acid
Quantity
14.5 g
Type
reactant
Smiles
NC1=C(C(=O)O)C=C(C=C1F)Br
Name
borohydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[BH4-]
Name
THF
Quantity
150 mL
Type
solvent
Smiles
C1CCOC1
Name
THF
Quantity
310 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred at room temperature overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction was quenched with methanol (150 mL)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuum
ADDITION
Type
ADDITION
Details
diluted with aqueous sodium bicarbonate (400 mL)
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate (200 mL*3)
CUSTOM
Type
CUSTOM
Details
The organic layers were separated
WASH
Type
WASH
Details
washed with water (200 mL) and brine (200 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title compound
Type
product
Smiles
NC1=C(C=C(C=C1F)Br)CO
Measurements
Type Value Analysis
AMOUNT: MASS 13 g
YIELD: CALCULATEDPERCENTYIELD 95%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.